N-(2,6-difluorobenzyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide

• IUPAC Name: N-[(2,6-difluorophenyl)methyl]-6-(oxan-4-yloxy)pyridine-3-carboxamide
• InChI: InChI=1S/C18H18F2N2O3/c19-15-2-1-3-16(20)14(15)11-22-18(23)12-4-5-17(21-10-12)25-13-6-8-24-9-7-13/h1-5,10,13H,6-9,11H2,(H,22,23)
• InChI Key: KQALFKVWUYJYSH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1OC2=NC=C(C=C2)C(=O)NCC3=C(C=CC=C3F)F
• Molecular Formula: C18H18F2N2O3
• Molecular Weight: 348.3 g/mol

Description

N-(2,6-difluorobenzyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide, also known as JNJ-63533054, is a novel small molecule inhibitor that has been developed for the treatment of cancer. This compound has shown promising results in preclinical studies and is currently being evaluated in clinical trials.

Scientific Research Applications

Nicotinamide in Disease Prevention and Treatment

Nicotinamide, the amide form of vitamin B3 (niacin), plays a critical role in energy metabolism and enzyme function in the body. It has been explored for its potential in preventing and treating a wide range of diseases. Studies have highlighted its use in the prevention of Type I diabetes mellitus due to its ability to protect pancreatic beta cells and its wide therapeutic index, suggesting a favorable risk-to-benefit ratio for long-term treatment, although high doses beyond 3 gm/day in adults can have toxic potential (Knip et al., 2000).

Neuroprotective Effects

Nicotinamide has been investigated for its neuroprotective effects, particularly in relation to cognitive function. It serves as a precursor to nicotinamide adenine dinucleotide (NAD+), a coenzyme essential for energy production and cellular metabolism. Research suggests that nicotinamide may help preserve and enhance neurocognitive function, potentially benefiting conditions like Alzheimer's disease, Parkinson's disease, and brain injuries (Rennie et al., 2015).

Antioxidant and Anti-inflammatory Properties

Nicotinamide has been associated with antioxidant and anti-inflammatory properties, which are beneficial in various medical and therapeutic applications. Its role in modulating oxidative stress and inflammation could be particularly relevant for conditions characterized by these pathological processes (Munteanu & Apetrei, 2021).

Potential in Cancer Therapy

The exploration of nicotinamide derivatives in cancer therapy has shown promising results. Nicotinamide and its analogs have displayed a range of biological properties that could be leveraged in developing anticancer drugs. The synthesis and investigation of these compounds have been significant in the search for efficient treatments against cancer (Jain et al., 2020).

Environmental and Safety Considerations

While the focus on N-(2,6-difluorobenzyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide might relate to its potential therapeutic applications, it's crucial to consider environmental and safety aspects associated with the use of chemical compounds. Research on similar compounds, like per- and polyfluoroalkyl substances (PFAS), has raised concerns about environmental persistence and toxicity, underlining the importance of assessing the environmental and health impacts of chemical substances (Wang et al., 2019).